Cas no 1217702-57-2 ((S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride)

• Product Name: (S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride
• CAS No: 1217702-57-2
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD11112271
• CID: 1036706
• PubChem ID: 45072461
• Update Time: 2025-10-29

(S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride
• tert-butyl (3S)-3-(aminomethyl)piperidine-1-carboxylate,hydrochloride
• I11862
• MFCD11112271
• tert-butyl (3S)-3-(aminomethyl)piperidine-1-carboxylate;hydrochloride
• s-3-(aminomethyl)-1-n-boc-piperidine hydrochloride
• CS-0154732
• tert-Butyl (3S)-3-(aminomethyl)piperidine-1-carboxylate--hydrogen chloride (1/1)
• TERT-BUTYL (3S)-3-(AMINOMETHYL)PIPERIDINE-1-CARBOXYLATE HYDROCHLORIDE
• (S)-3-(aminomethyl)-1-n-boc-piperidine HCl
• 1217702-57-2
• DTXSID20662563
• 1-Piperidinecarboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1), (3S)-
• (S)-tert-Butyl3-(aminomethyl)piperidine-1-carboxylatehydrochloride
• S-3-(AMINOMETHYL)-1-N-BOC-PIPERIDINE-HCl
• 2-Methyl-2-propanyl (3S)-3-(aminomethyl)-1-piperidinecarboxylate hydrochloride (1:1)
• S-3-(Aminomethyl)-1-N-boc-piperidine HCl
• BS-14997
• AKOS015923248

• MDL： MFCD11112271
• Inchi： 1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-6-4-5-9(7-12)8-13;/h9H,4-8,12H2,1-3H3;1H/t9-;/m0./s1
• InChI Key： BHNNXYMAMJEVAA-FVGYRXGTSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC[C@@H](CN)C1)=O

Computed Properties

• Exact Mass: 250.14500
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56000
• LogP: 3.03240

Additional information on (S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride

(S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound with CAS No. 1217702-57-2, commonly referred to as (S)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride, is a significant molecule in the field of organic chemistry and drug development. This compound is characterized by its unique structure, which includes a tert-butyl group, a piperidine ring, and an aminomethyl substituent. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The piperidine ring, a six-membered cyclic amine, is known for its versatility in chemical synthesis and its ability to participate in a wide range of reactions. The presence of the aminomethyl group introduces additional functionality, enabling the molecule to act as a precursor for more complex structures. This makes it an attractive candidate for researchers working on drug delivery systems and bioactive molecules.

One of the most intriguing aspects of (S)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride is its stereochemistry. The (S) configuration at the chiral center ensures specific interactions with biological systems, which is crucial for pharmacological applications. Stereoisomerism plays a pivotal role in drug design, as it can significantly influence the molecule's efficacy and safety profile.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic substitution and ring-opening reactions. The use of tert-butyl groups as protecting agents has been well-documented in organic synthesis, providing an efficient route to construct complex molecules. The hydrochloride salt form not only stabilizes the amine but also facilitates purification and storage.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound in various environments. Molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity to biological targets. These studies are essential for understanding how the molecule interacts with proteins and other biomolecules, paving the way for its application in drug discovery.

In terms of applications, (S)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride has shown promise in the development of peptide-based drugs and prodrugs. Its ability to act as a linker or spacer in macromolecular assemblies makes it a valuable tool for constructing bioconjugates. Additionally, its role as an intermediate in the synthesis of more complex molecules underscores its importance in modern organic chemistry.

The growing interest in this compound is also driven by its potential in materials science. The combination of a rigid piperidine ring and a flexible aminomethyl group allows for the creation of materials with tailored mechanical and electronic properties. This opens up new possibilities in the development of advanced materials for use in electronics, sensors, and other high-tech applications.

In conclusion, (S)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride (CAS No. 1217702-57-2) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, stereochemical properties, and synthetic accessibility make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation.